Cas no 879896-46-5 (Piperidine,1-[(4-isocyanatophenyl)methyl]-)

• Product Name: Piperidine,1-[(4-isocyanatophenyl)methyl]-
• CAS No: 879896-46-5
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 719627
• Update Time: 2025-10-30

Piperidine,1-[(4-isocyanatophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine,1-[(4-isocyanatophenyl)methyl]-
• 1-(4-Isocyanatobenzyl)piperidine
• 1-[(4-isocyanatophenyl)methyl]piperidine
• 4-(piperidylmethyl)benzenisocyanate
• 1-(4-Isocyanatobenzyl)piperidine 95%
• 4-(Piperidin-1-ylmethyl)phenyl isocyanate
• 4-[(Piperidin-1-yl)methyl]phenyl isocyanate, 1-Isocyanato-4-[(piperidin-1-yl)methyl]benzene
• Piperidine, 1-[(4-isocyanatophenyl)methyl]-

• MDL： MFCD08435873
• Inchi： 1S/C13H16N2O/c16-11-14-13-6-4-12(5-7-13)10-15-8-2-1-3-9-15/h4-7H,1-3,8-10H2
• InChI Key： XNVZPAQMEUGJEO-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(N=C=O)C=C2)CCCCC1

Computed Properties

• Exact Mass: 216.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• Boiling Point: 85 °C
• PSA: 32.67000
• LogP: 2.57770

Piperidine,1-[(4-isocyanatophenyl)methyl]- Security Information

• Hazardous Material transportation number：UN 2206
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S23; S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38; R42

Additional information on Piperidine,1-[(4-isocyanatophenyl)methyl]-

1-[(4-Isocyanatophenyl)methyl]Piperidine: A Comprehensive Overview

The compound with CAS No. 879896-46-5, commonly referred to as 1-[(4-isocyanatophenyl)methyl]piperidine, is a significant molecule in the field of organic chemistry. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, and features a 4-isocyanatophenyl group attached to the nitrogen atom via a methylene bridge. The structure of this compound is characterized by its unique combination of a piperidine ring and an isocyanate functional group, making it a versatile building block for various chemical applications.

1-[(4-Isocyanatophenyl)methyl]piperidine has garnered attention in recent years due to its potential in material science and drug discovery. The piperidine ring is known for its ability to form hydrogen bonds, which enhances its solubility in polar solvents and makes it suitable for applications in pharmaceuticals. The isocyanate group, on the other hand, is highly reactive and can undergo various polymerization reactions, making this compound a valuable precursor in the synthesis of polyurethanes and other polymers.

Recent studies have explored the use of 1-[(4-isocyanatophenyl)methyl]piperidine in the development of advanced materials. For instance, researchers have utilized this compound as a monomer in the synthesis of thermoresponsive polymers. These polymers exhibit phase transition behavior at specific temperatures, making them ideal for applications in drug delivery systems and smart materials. The ability of this compound to form cross-linked networks through its isocyanate group has been exploited to create materials with tunable mechanical properties.

In the pharmaceutical industry, 1-[(4-isocyanatophenyl)methyl]piperidine has been investigated as a potential drug candidate due to its unique pharmacokinetic properties. The piperidine ring contributes to the molecule's lipophilicity, which enhances its ability to cross biological membranes. Recent research has focused on modifying this compound to improve its bioavailability and reduce potential side effects. For example, researchers have explored the addition of hydrophilic groups to the molecule to enhance its solubility and stability in aqueous environments.

The synthesis of 1-[(4-isocyanatophenyl)methyl]piperidine involves a multi-step process that typically begins with the preparation of 4-isocyanatophenol. This intermediate is then subjected to nucleophilic substitution reactions with piperidine derivatives to yield the final product. The reaction conditions, such as temperature and solvent choice, play a critical role in determining the yield and purity of the final product. Recent advancements in catalytic systems have enabled more efficient syntheses of this compound, reducing production costs and improving scalability.

The physical properties of 1-[(4-isocyanatophenyl)methyl]piperidine are well-documented. It exists as a crystalline solid at room temperature with a melting point of approximately 75°C. The compound has a molecular weight of 203 g/mol and exhibits moderate solubility in common organic solvents such as dichloromethane and THF. Its UV-vis spectrum shows absorption bands in the range of 250-300 nm, which are attributed to the conjugation within the aromatic ring system.

From an environmental perspective, 1-[(4-isocyanatophenyl)methyl]piperidine has been evaluated for its biodegradability and toxicity. Studies indicate that this compound undergoes slow degradation under aerobic conditions, primarily through hydrolysis reactions. Efforts are ongoing to develop more eco-friendly synthesis routes and waste management strategies for this compound to minimize its environmental impact.

In conclusion, 1-[(4-isocyanatophenyl)methyl]piperidine (CAS No. 879896-46-5) is a versatile compound with promising applications in material science, pharmaceuticals, and polymer chemistry. Its unique structure endows it with reactivity that makes it an invaluable building block for advanced materials and drug candidates. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in various industrial sectors.